Cas no 35919-91-6 (Riboflavin, radicalion(1-))

• Product Name: Riboflavin, radicalion(1-)
• CAS No: 35919-91-6
• MF: C₁₇H₁₉N₄O₆
• MW: 375.355963945389
• CID: 309244
• PubChem ID: 122171
• Update Time: 2025-04-19

Riboflavin, radicalion(1-) Chemical and Physical Properties

Names and Identifiers

• Riboflavin, radicalion(1-)
• Riboflavine semiquinone
• Fad semiquinone
• DTXSID70957335
• Riboflavin semiquinone
• 7,8-dimethyl-4-oxo-10-(2,3,4,5-tetrahydroxypentyl)benzo[g]pteridin-2-olate
• Riboflavin, radical ion(1-)
• flavin semiquinone
• 35919-91-6
• 1-Deoxy-1-(7,8-dimethyl-4-oxido-2-oxobenzo[g]pteridin-10(2H)-yl)pentitol

• Inchi： 1S/C17H20N4O6/c1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15/h3-4,11-12,14,22-25H,5-6H2,1-2H3,(H,20,26,27)/p-1
• InChI Key： AUNGANRZJHBGPY-UHFFFAOYSA-M
• SMILES： OC(C(C(CO)O)O)CN1C2C(C(N=C(N=2)[O-])=O)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 375.13045934g/mol
• Monoisotopic Mass: 375.13045934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 161Ų